Cas no 2091652-81-0 (2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid)

• Product Name: 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid
• CAS No: 2091652-81-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5045874
• Update Time: 2025-10-25

2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid
• 2-(2-prop-2-ynyl-4,5,6,7-tetrahydroindazol-3-yl)acetic acid
• 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid

• Inchi： 1S/C12H14N2O2/c1-2-7-14-11(8-12(15)16)9-5-3-4-6-10(9)13-14/h1H,3-8H2,(H,15,16)
• InChI Key： XKLAWSCRWXLXDS-UHFFFAOYSA-N
• SMILES： OC(CC1=C2C(CCCC2)=NN1CC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1

Additional information on 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid

Comprehensive Overview of 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid (CAS No. 2091652-81-0)

The compound 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid (CAS No. 2091652-81-0) is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This indazole derivative features a unique structural framework, combining a tetrahydroindazole core with a propynyl side chain and an acetic acid functional group. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive compounds and advanced materials.

In the context of modern drug discovery, 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid is often discussed alongside trending topics such as small molecule therapeutics, kinase inhibitors, and targeted drug delivery systems. The presence of the propynyl group in its structure allows for facile chemical modifications, enabling its use in click chemistry applications—a technique widely employed in bioconjugation and polymer science. This adaptability has led to its exploration in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality that has gained traction in oncology and neurodegenerative disease research.

The tetrahydroindazole moiety in this compound is particularly noteworthy, as indazole derivatives are known for their diverse pharmacological activities. Recent studies have highlighted their roles as anti-inflammatory agents, antioxidants, and enzyme modulators. Researchers investigating metabolic disorders and age-related diseases have shown interest in similar structures due to their potential to interact with key biological pathways. The acetic acid group further enhances the molecule's solubility and bioavailability, making it a promising candidate for further optimization in medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 2091652-81-0 represents an interesting case study in heterocyclic compound synthesis. Its preparation typically involves multi-step reactions, including cyclization, alkylation, and functional group interconversion strategies. The compound's stability under various conditions has made it a valuable intermediate in the development of more complex molecular architectures. In material science, its rigid yet flexible structure has been explored for designing molecular scaffolds and supramolecular assemblies, aligning with the growing demand for smart materials in nanotechnology applications.

Environmental and green chemistry considerations have also influenced recent discussions about this compound. With increasing focus on sustainable synthesis methods, researchers are investigating eco-friendly routes to produce 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid and its derivatives. This aligns with broader industry trends toward atom economy and reduced waste generation in chemical manufacturing. The compound's potential biodegradability and low ecotoxicity profile make it an attractive subject for green pharmaceutical development initiatives.

In analytical chemistry, characterizing CAS No. 2091652-81-0 requires advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's purity and verifying its structural integrity, especially when used as a reference standard or building block in complex syntheses. The growing availability of computational chemistry tools has further facilitated the study of its molecular properties and interactions, contributing to more efficient drug design processes.

The commercial availability of 2-(2-(Prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)acetic acid has expanded in recent years, catering to the needs of pharmaceutical companies and academic research institutions. Suppliers often provide detailed technical data sheets that include information about its physicochemical properties, storage conditions, and handling guidelines. This accessibility has accelerated research into its potential applications while maintaining high standards of laboratory safety and regulatory compliance.

Looking forward, the scientific community continues to explore new horizons for CAS No. 2091652-81-0 and related compounds. Emerging areas of interest include its potential in bioimaging probes, catalysis, and molecular electronics. As research progresses, this compound may find applications in addressing some of today's most pressing challenges in healthcare and technology, demonstrating the enduring value of well-designed synthetic molecules in advancing scientific knowledge and innovation.